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Compound of Interest

Compound Name:

[(4-Bromo-3-

fluorophenyl)methyl]dimethylamin

e

CAS No.: 1346555-50-7

Cat. No.: B1450152

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
[(4-Bromo-3-fluorophenyl)methyl]dimethylamine, systematically known as 1-(4-Bromo-3-

fluorophenyl)-N,N-dimethylmethanamine, is a halogenated and fluorinated benzylamine

derivative. This guide provides an in-depth analysis of its chemical identity, structural

elucidation, synthesis, and potential applications, particularly as a versatile building block in

medicinal chemistry and drug discovery. The strategic placement of bromo and fluoro

substituents on the phenyl ring, combined with the dimethylaminomethyl moiety, offers unique

physicochemical properties that are of significant interest in the design of novel therapeutic

agents. This document serves as a technical resource, consolidating available data and

outlining detailed protocols for its synthesis and characterization.
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The formal IUPAC name for the compound is 1-(4-Bromo-3-fluorophenyl)-N,N-

dimethylmethanamine. This name is derived from the methanamine backbone, substituted with

a 4-bromo-3-fluorophenyl group at the carbon atom and two methyl groups at the nitrogen

atom.

Structural Representation
The chemical structure of 1-(4-Bromo-3-fluorophenyl)-N,N-dimethylmethanamine is

characterized by a benzene ring substituted with a bromine atom at position 4 and a fluorine

atom at position 3. A dimethylaminomethyl group [-CH₂N(CH₃)₂] is attached to position 1 of the

phenyl ring.

Caption: 2D structure of 1-(4-Bromo-3-fluorophenyl)-N,N-dimethylmethanamine.

Physicochemical Properties
While specific experimental data for 1-(4-Bromo-3-fluorophenyl)-N,N-dimethylmethanamine is

not widely published, properties can be estimated based on closely related analogs such as 4-

Bromo-N,N-dimethylaniline.

Property
Value (Analog: 4-Bromo-
N,N-dimethylaniline)

Reference

Molecular Formula C₉H₁₁BrFN -

Molecular Weight 232.10 g/mol -

Melting Point 52 - 54 °C

Boiling Point 264 °C

Appearance
Expected to be a solid at room

temperature
Inferred

Solubility

Expected to be soluble in

organic solvents like

dichloromethane, ethyl

acetate, and methanol

Inferred
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Synthesis and Purification
The synthesis of 1-(4-Bromo-3-fluorophenyl)-N,N-dimethylmethanamine can be achieved

through the reductive amination of 4-bromo-3-fluorobenzaldehyde with dimethylamine. This

method is a standard and efficient route for the preparation of N,N-disubstituted benzylamines.

Proposed Synthetic Pathway

4-Bromo-3-fluorobenzaldehyde

Imine Intermediate (transient)

Reaction

Dimethylamine (in THF or as hydrochloride salt with a base)

1-(4-Bromo-3-fluorophenyl)-N,N-dimethylmethanamine

Reduction

Reducing Agent (e.g., Sodium triacetoxyborohydride)

Aqueous Work-up & Extraction

Column Chromatography

Purified Product

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 1-(4-Bromo-3-fluorophenyl)-N,N-

dimethylmethanamine.
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Detailed Experimental Protocol
Materials:

4-Bromo-3-fluorobenzaldehyde

Dimethylamine solution (e.g., 2M in THF) or Dimethylamine hydrochloride

Sodium triacetoxyborohydride (NaBH(OAc)₃)

Triethylamine (if using dimethylamine hydrochloride)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexanes and Ethyl Acetate for elution

Procedure:

Reaction Setup: To a solution of 4-bromo-3-fluorobenzaldehyde (1.0 eq) in anhydrous

dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add

dimethylamine solution (1.2 eq). If using dimethylamine hydrochloride, add triethylamine (1.5

eq) to the mixture.

Imine Formation: Stir the reaction mixture at room temperature for 1-2 hours to facilitate the

formation of the transient imine intermediate.

Reduction: Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction

mixture. The addition should be controlled to manage any effervescence.

Reaction Monitoring: Stir the reaction at room temperature overnight. Monitor the progress of

the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.
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Work-up: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate

solution. Separate the organic layer.

Extraction: Extract the aqueous layer with DCM (3 x volume of aqueous layer). Combine the

organic layers.

Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous

sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel, using a

gradient of hexanes and ethyl acetate as the eluent, to afford the pure 1-(4-Bromo-3-

fluorophenyl)-N,N-dimethylmethanamine.

Spectroscopic Characterization
The structural confirmation of the synthesized compound is crucial. The following spectroscopic

data are predicted based on the analysis of structurally similar compounds.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the

benzylic methylene protons, and the N-methyl protons.

Aromatic Protons: The three aromatic protons will appear as a complex multiplet in the range

of δ 7.0-7.6 ppm. The coupling patterns will be influenced by both the bromine and fluorine

substituents.

Benzylic Protons (-CH₂-): A singlet is expected around δ 3.4-3.6 ppm, corresponding to the

two benzylic protons.

N-Methyl Protons (-N(CH₃)₂): A sharp singlet for the six equivalent protons of the two methyl

groups is anticipated around δ 2.2-2.4 ppm.

¹³C NMR Spectroscopy
The carbon NMR spectrum will provide information on the carbon framework of the molecule.
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Aromatic Carbons: Six signals are expected in the aromatic region (δ 110-165 ppm). The

carbon attached to the fluorine will show a large one-bond C-F coupling constant. The

carbon attached to the bromine will also have a characteristic chemical shift.

Benzylic Carbon (-CH₂-): A signal for the benzylic carbon is expected around δ 63-65 ppm.

N-Methyl Carbons (-N(CH₃)₂): A signal for the two equivalent methyl carbons should appear

around δ 45-47 ppm.

Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the functional groups present.

C-H stretching (aromatic): ~3050-3100 cm⁻¹

C-H stretching (aliphatic): ~2800-3000 cm⁻¹

C-N stretching: ~1000-1250 cm⁻¹

C-Br stretching: ~500-600 cm⁻¹

C-F stretching: ~1000-1400 cm⁻¹[1]

Aromatic C=C bending: ~1450-1600 cm⁻¹

Mass Spectrometry
Mass spectrometry will confirm the molecular weight of the compound. The presence of

bromine will result in a characteristic isotopic pattern (M and M+2 peaks of nearly equal

intensity).

Expected [M]⁺: m/z 231

Expected [M+2]⁺: m/z 233

Applications in Research and Drug Development
Substituted benzylamines are a cornerstone in medicinal chemistry due to their ability to

interact with a wide range of biological targets.[2][3] The unique substitution pattern of 1-(4-
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Bromo-3-fluorophenyl)-N,N-dimethylmethanamine makes it a valuable scaffold for the

synthesis of novel compounds with potential therapeutic applications.

Scaffold for Bioactive Molecules: The bromo and fluoro substituents provide sites for further

chemical modification through cross-coupling reactions (e.g., Suzuki, Sonogashira,

Buchwald-Hartwig), allowing for the rapid generation of diverse compound libraries.

Neurological and Psychiatric Drug Discovery: The benzylamine core is present in many

centrally acting agents. The lipophilicity and electronic properties imparted by the halogen

substituents can modulate blood-brain barrier penetration and target engagement.

Oncology Research: Fluorinated and brominated aromatic compounds are frequently

incorporated into kinase inhibitors and other anti-cancer agents to enhance binding affinity

and metabolic stability.[4][5]

Safety and Handling
Based on the Safety Data Sheet for the closely related compound 4-Bromo-N,N-

dimethylaniline, the following safety precautions should be observed.

Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and

serious eye irritation.

Precautionary Measures:

Wear protective gloves, protective clothing, eye protection, and face protection.

Use only in a well-ventilated area or under a fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

First Aid:

If swallowed: Call a poison center or doctor. Rinse mouth.
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If on skin: Wash with plenty of water.

If inhaled: Remove person to fresh air and keep comfortable for breathing.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Storage: Store in a tightly closed container in a dry and well-ventilated place.

Conclusion
1-(4-Bromo-3-fluorophenyl)-N,N-dimethylmethanamine is a valuable chemical entity with

significant potential as a building block in the synthesis of complex molecules for drug

discovery and materials science. Its synthesis via reductive amination is a robust and scalable

method. While detailed experimental data for this specific compound is limited, its properties

and reactivity can be reliably inferred from closely related analogs. This guide provides a

comprehensive overview to support researchers in the synthesis, characterization, and

application of this versatile compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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